4-ethoxy-N-(5-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 4-ethoxy-N-[5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C20H20N4O4S2/c1-3-28-16-8-4-13(5-9-16)18(26)22-19-23-24-20(30-19)29-12-17(25)21-14-6-10-15(27-2)11-7-14/h4-11H,3,12H2,1-2H3,(H,21,25)(H,22,23,26)
• InChI Key: YBZOPJNKLUOFDA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=NN=C(S2)SCC(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C20H20N4O4S2
• Molecular Weight: 444.5 g/mol

Description

4-ethoxy-N-(5-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C20H20N4O4S2 and its molecular weight is 444.52. The purity is usually 95%.
BenchChem offers high-quality 4-ethoxy-N-(5-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-ethoxy-N-(5-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antifungal Agents

Compounds related to 4-ethoxy-N-(5-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide have been synthesized and investigated for their potential antimicrobial and antifungal activities. For instance, derivatives of benzamides, including those with thiadiazole moieties, have been studied for their activity against various bacterial and fungal strains, indicating the relevance of such compounds in developing new antimicrobial agents (Desai, Shihora, & Moradia, 2007).

Anticancer Agents

Several studies have focused on the synthesis of compounds with the 1,3,4-thiadiazol moiety due to their promising anticancer activities. Research on N-((5-(substituted methylene amino)-1,3,4-thiadiazol-2-yl)methyl) benzamide derivatives, for example, has shown significant in vitro anticancer activity against a range of human cancer cell lines, highlighting the therapeutic potential of such compounds in oncology (Tiwari et al., 2017).

Nematocidal Activity

Compounds containing the 1,3,4-thiadiazole amide group have demonstrated effective nematocidal activity. A specific study identified derivatives with significant activity against Bursaphelenchus xylophilus, a pathogenic nematode, suggesting the utility of these compounds in agricultural applications to protect crops from nematode infestations (Liu et al., 2022).